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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-Chloropropoxy)-2-
fluorobenzene (CAS No. 71662-36-7), a fluorinated aromatic ether with significant potential as
a building block in medicinal chemistry and materials science. While specific experimental data
for this particular isomer is limited in publicly accessible literature, this document consolidates
available information and provides expert analysis based on the well-established principles of
organic and medicinal chemistry. The guide covers the compound's identification,
physicochemical properties (including computed and estimated values), a plausible synthetic
pathway with a detailed experimental protocol, an analysis of its chemical reactivity, and a
discussion of its potential applications, particularly in the context of drug discovery. Safety and
handling precautions are also addressed. This document is intended to serve as a valuable
resource for researchers and professionals engaged in the design and synthesis of novel
chemical entities.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8816812#bc-rfq
https://www.benchchem.com/product/b8816812/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-chloropropoxy-2-fluorobenzene
https://www.benchchem.com/product/b8816812/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-chloropropoxy-2-fluorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Compound Identification and Core Properties

1-(3-Chloropropoxy)-2-fluorobenzene is a halogenated aromatic ether. The presence of both

a fluorine atom and a chloropropoxy group on the benzene ring imparts unique electronic and

steric properties, making it an attractive intermediate for the synthesis of more complex

molecules.

Table 1: Compound Identification

Identifier Value Source
CAS Number 71662-36-7 [1][2]
Molecular Formula CoH10CIFO [1][2]
Molecular Weight 188.63 g/mol [1112]
1-(3-Chloropropoxy)-2-
IUPAC Name ( Propoxy)
fluorobenzene
INChl=1S/C9H10CIFO/c10-6-
InChl 3-7-12-9-5-2-1-4-8(9)11/h1- [1]
2,4-5H,3,6-7H2
KNJPVCXGHKZYQE-
InChIKey [1]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)OCCCCI)F

[1]

Table 2: Physicochemical Properties
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Property Value Notes Source
) o Estimated based on
Physical State Liquid o
similar compounds.
Estimated based on
N ) ~130-140 °C at 15 the boiling point of the
Boiling Point )
mmHg 4-fluoro isomer (133
°C at 15 mmHg).[3]
Melting Point Not available
Estimated based on
) the density of the 4-
Density ~1.2 g/cm3 ]
fluoro isomer (1.2
g/cm3).[3]
Soluble in common
organic solvents (e.g.,
. dichloromethane, General chemical
Solubility o
ethyl acetate, principles.
methanol). Insoluble
in water.
XLogP3 2.9 Computed. [4]
Topological Polar
polod 9.2 A2 Computed. [1]
Surface Area
Hydrogen Bond Donor
Computed. [1]
Count
Hydrogen Bond
2 Computed. [1]
Acceptor Count
Rotatable Bond Count 4 Computed. [1]

Synthesis and Purification

The synthesis of 1-(3-Chloropropoxy)-2-fluorobenzene can be achieved through a

Williamson ether synthesis, a robust and widely used method for preparing ethers. This
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approach involves the reaction of a phenoxide with an alkyl halide. In this case, 2-fluorophenol
is deprotonated with a suitable base to form the corresponding phenoxide, which then
undergoes nucleophilic substitution with 1-bromo-3-chloropropane.

Proposed Synthetic Pathway

Reactants
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS 71662-36-7 | (3-Chloropropoxy)Fluorobenzene,>295% - Howei - Life Science Product
& Service Solutions Provider [howeipharm.com]

3. 1-(3-Chloropropoxy)-4-fluorobenzene - Safety Data Sheet [chemicalbook.com]

4. 1-(3-Chloropropoxy)-4-fluorobenzene | C9H10CIFO | CID 74391 - PubChem
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-Chloropropoxy)-2-
fluorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816812/docs#an-in-depth-technical-guide-to-1-3-
chloropropoxy-2-fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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